Cas no 28118-49-2 (2-Naphthalenecarbothioicacid, S-phenyl ester)

• Product Name: 2-Naphthalenecarbothioicacid, S-phenyl ester
• CAS No: 28118-49-2
• MF: C₁₇H₁₂OS
• MW: 264.341583251953
• CID: 258103
• PubChem ID: 34152
• Update Time: 2025-04-19

2-Naphthalenecarbothioicacid, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbothioicacid, S-phenyl ester
• S-phenyl naphthalene-2-carbothioate
• [2]Thionaphthoesaeure-S-phenylester
• [2]thionaphthoic acid S-phenyl ester
• 2-Naphthalenecarboxylic acid, thio-, S-phenyl ester
• 2-NAPHTHOIC ACID, S-PHENYL ESTER
• AC1L1R1R
• AG-E-90006
• CTK4G0862
• LS-95390
• S-Phenyl 2-naphthalenethiocarboxylate
• S-phenyl naphth-2-carbothioate
• 28118-49-2
• DTXSID80182393

• Inchi： 1S/C17H12OS/c18-17(19-16-8-2-1-3-9-16)15-11-10-13-6-4-5-7-14(13)12-15/h1-12H
• InChI Key： OONFEZOOKHKYQL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 264.06096
• Monoisotopic Mass: 264.060886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 42.4

Experimental Properties

• Density: 1.24
• Boiling Point: 413.9°C at 760 mmHg
• Flash Point: 183.8°C
• Refractive Index: 1.699
• PSA: 17.07